Ethyl 4-bromopentanoate
Overview
Description
Ethyl 4-bromopentanoate is a chemical compound with the CAS Number: 27126-42-7. It has a molecular weight of 209.08 and its IUPAC name is this compound . It is typically stored in a dark place, sealed in dry conditions, and at a temperature of 2-8°C .
Molecular Structure Analysis
The InChI code for this compound is1S/C7H13BrO2/c1-3-10-7(9)5-4-6(2)8/h6H,3-5H2,1-2H3
. This compound contains a total of 22 bonds, including 9 non-Hydrogen bonds, 1 multiple bond, 5 rotatable bonds, 1 double bond, and 1 aliphatic ester . Physical and Chemical Properties Analysis
This compound has a density of 1.3±0.1 g/cm³, a boiling point of 212.0±23.0 °C at 760 mmHg, and a vapor pressure of 0.2±0.4 mmHg at 25°C . It also has an enthalpy of vaporization of 44.8±3.0 kJ/mol, a flash point of 107.7±13.0 °C, and an index of refraction of 1.458 .Scientific Research Applications
Chemical Communication in Insects
The study by Castracani et al. (2008) explores the role of certain chemicals, including compounds similar to Ethyl 4-bromopentanoate, in the mating behavior of ants. It focuses on the use of these chemicals as components of the sex pheromone in ant species, specifically in the European slave-making ant Polyergus rufescens.
Organic Chemistry and Synthesis
- In a study by Wang and Hu (2011), Ethyl 3-bromo-3-phenylpropanoate is used in a reaction with pentane-2,4-dione. This research contributes to our understanding of chemical reactions and synthesis involving bromo-containing compounds, which is relevant to this compound.
- Chu Shijin (2011) details the synthesis of Ethyl 4-bromo-4,4-dinitrobutyrate, a compound related to this compound, highlighting the process and optimal conditions for synthesis.
Metal-Organic Frameworks and Catalysis
Huang et al. (2017) discuss the functionalization of Zirconium-based metal-organic frameworks (Zr-MOFs) with various groups including ethyl and bromo. This study is relevant for understanding the impact of such substitutions, like in this compound, on catalytic performance.
Biofuel Research
Ghosh et al. (2018) investigated Ethyl levulinate, a biofuel component, for its combustion kinetics. This research is significant for understanding the combustion behavior of esters similar to this compound.
Enzymatic Synthesis and Biocatalysis
- Yamamoto et al. (2002) explore the enzymatic synthesis of ethyl (R)-4-chloro-3-hydroxybutanoate using recombinant E. coli cells. This study provides insights into biocatalysis processes relevant to compounds like this compound.
- Similarly, Ye et al. (2011) focus on the biosynthesis of ethyl (S)-4-chloro-3-hydroxybutanoate ester, a precursor for chiral drugs. Their research on biocatalysis and enzymatic processes can be applied to understand the synthesis and applications of this compound.
Safety and Hazards
Ethyl 4-bromopentanoate is associated with several hazard statements including H302, H315, H319, and H335 . Precautionary measures include avoiding contact with skin and eyes, avoiding ingestion and inhalation, and ensuring adequate ventilation . It’s important to always refer to the Material Safety Data Sheet (MSDS) for detailed safety information .
Mechanism of Action
Target of Action
Ethyl 4-bromopentanoate is a chemical compound with the formula C7H13BrO2 . As a brominated compound, it is often used in organic synthesis as a building block or intermediate. The specific targets of this compound can vary depending on the context of the reaction it is involved in.
Mode of Action
The mode of action of this compound is primarily through its reactivity as a brominated ester. In many reactions, the bromine atom serves as a leaving group, allowing nucleophilic attack at the carbon atom to which it is attached . This can result in the formation of new carbon-carbon bonds, enabling the synthesis of more complex molecules.
Action Environment
The action, efficacy, and stability of this compound can be influenced by various environmental factors. For instance, it should be stored in a dark place, sealed, and dry, at a temperature between 2-8°C . These conditions help maintain the stability of the compound, ensuring its reactivity and efficacy in subsequent reactions.
Properties
IUPAC Name |
ethyl 4-bromopentanoate | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H13BrO2/c1-3-10-7(9)5-4-6(2)8/h6H,3-5H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CTVCPHLFHPQRNF-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CCC(C)Br | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H13BrO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70311812 | |
Record name | ethyl 4-bromopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70311812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
209.08 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
27126-42-7 | |
Record name | 27126-42-7 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=245490 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | ethyl 4-bromopentanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID70311812 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | ethyl 4-bromopentanoate | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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